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Compound of Interest

Compound Name: Cefpodoxime

Cat. No.: B017579

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical structure and stability
characteristics of Cefpodoxime. Cefpodoxime is a third-generation cephalosporin antibiotic,
administered orally as its prodrug, Cefpodoxime Proxetil.[1][2] Understanding its fundamental
chemical properties, particularly its stability under various stress conditions, is critical for the
development of robust and effective pharmaceutical formulations.

Chemical Structure

Cefpodoxime Proxetil is the active pharmaceutical ingredient in oral formulations. It is an ester
prodrug that is hydrolyzed in vivo by esterases in the intestinal epithelium to release the active
moiety, Cefpodoxime.[3][4] This conversion is essential for its bioavailability, which is
approximately 50%.[3]

The core structure is a cephem skeleton, characteristic of cephalosporin antibiotics, which
contains a beta-lactam ring fused to a dihydrothiazine ring.[5] Modifications to the side chains
at positions 3 and 7 of this core structure determine the antibacterial spectrum and
pharmacokinetic properties of the drug.[6]

Table 1: Chemical Identifiers for Cefpodoxime and Cefpodoxime Proxetil
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Identifier Cefpodoxime Cefpodoxime Proxetil
1-propan-2-
(6R,7R)-7-[[(2Z2)-2-(2-amino- yloxycarbonyloxyethyl
1,3-thiazol-4-yl)-2- (6R,7R)-7-[[(2Z2)-2-(2-amino-
methoxyiminoacetyllamino]-3- 1,3-thiazol-4-yl)-2-
IUPAC Name Y 1 ) ¥

(methoxymethyl)-8-oxo-5-thia-
1-azabicyclo[4.2.0]oct-2-ene-2-
carboxylic acid[1][6]

methoxyiminoacetyllJamino]-3-
(methoxymethyl)-8-oxo-5-thia-
1-azabicyclo[4.2.0]oct-2-ene-2-

carboxylate[4]

Molecular Formula

C15H17N506S2[6]

C21H27Ns509S2[4]

Molecular Weight

427.45 g/mol [1]

557.6 g/mol [4]

CAS Number

80210-62-4[1][6]

87239-81-4[4]

Canonical SMILES

CO/N=C(/clcsc(n1)NN\C(=O)N]
C@H]1[C@H]2SCC(=C(N2C1
=0)C(=0)0)COCJ7]

CC(C)OC(=0)0OC(C)OC(=0)C
1=C(COC)CS[C@H]2--
INVALID-LINK--
NC(=0)C(=NOC)c3csc(n3)N[2]

Below is a diagram illustrating the bioactivation of the prodrug.
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In Gastrointestinal Tract

Cefpodoxime Proxetil

(Prodrug)

Intestinal
Esterases

In Bloofdstream

Cefpodoxime

(Active Drug)

Metabolism

Degradation Products
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Prepare Stock Solution
of Cefpodoxime Proxetil
(e.g., 1 mg/mL in Methanol)

Subject Aliquots to Stress Conditions

Light

\ 4 \ 4

Acid Hydrolysis Base Hydrolysis Oxidation | Thermal Stress Photolytic Stress
(e.g., 5M HClI, 80°C) (e.g., 0.1M NaOH, RT) (e.g., 3% H202, 80°C) (e.g., Dry Heat, 80°C) (e.g., UV light)

Neutralize Acid/Base Samples
(if applicable)

______________________________________________________________________

Dilute Samples to
Working Concentration

Analyze via Validated
Stability-Indicating HPLC Method

Characterize Degradants &
Assess Purity of Drug Peak

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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